Cas no 1592595-13-5 (1-(cyclopentylmethoxy)-2-iodoethylbenzene)

• Product Name: 1-(cyclopentylmethoxy)-2-iodoethylbenzene
• CAS No: 1592595-13-5
• MF: C₁₄H₁₉IO
• MW: 330.204536676407
• CID: 6329646
• PubChem ID: 114774628
• Update Time: 2025-05-20

1-(cyclopentylmethoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethoxy)-2-iodoethylbenzene
• [1-(cyclopentylmethoxy)-2-iodoethyl]benzene
• EN300-1134216
• 1592595-13-5

• Inchi： 1S/C14H19IO/c15-10-14(13-8-2-1-3-9-13)16-11-12-6-4-5-7-12/h1-3,8-9,12,14H,4-7,10-11H2
• InChI Key： PQSQWIFHMMHXHA-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1)OCC1CCCC1

Computed Properties

• Exact Mass: 330.04806g/mol
• Monoisotopic Mass: 330.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(cyclopentylmethoxy)-2-iodoethylbenzene

Chemical Profile of 1-(cyclopentylmethoxy)-2-iodoethylbenzene (CAS No. 1592595-13-5) in Modern Pharmaceutical Research

1-(cyclopentylmethoxy)-2-iodoethylbenzene, identified by the CAS number 1592595-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This molecule, featuring a benzene ring substituted with an iodoethyl group at the 2-position and a cyclopentylmethoxy moiety at the 1-position, presents an intriguing scaffold for medicinal chemists exploring novel therapeutic agents.

The presence of an iodoethyl group makes this compound particularly valuable as a synthetic intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures. These reactions enable the formation of carbon-carbon bonds under mild conditions, making the compound a versatile building block for drug discovery efforts.

The cyclopentylmethoxy substituent adds another layer of structural complexity, potentially influencing both the electronic properties and steric environment of the benzene ring. This feature is particularly relevant in medicinal chemistry, where subtle modifications can significantly impact biological activity. The cyclopentyl group, being relatively bulky, may introduce conformational constraints that could enhance binding affinity to biological targets, while the methoxy group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions.

In recent years, there has been growing interest in exploring halogenated aromatic compounds for their potential as pharmacophores. The iodoethyl group in 1-(cyclopentylmethoxy)-2-iodoethylbenzene not only facilitates cross-coupling reactions but also allows for further functionalization through iodine-mediated transformations. For instance, palladium-catalyzed debromination or desulfurization strategies could be employed to introduce other functional groups at strategic positions within the molecule.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often considered "undruggable" due to their large binding surfaces and lack of well-defined binding pockets. However, halogenated aromatic compounds have shown promise in disrupting these interactions by acting as scaffolds for covalent inhibitors. The electrophilic nature of the iodoethyl group could be exploited to form irreversible bonds with nucleophilic residues on protein targets, leading to potent and selective inhibition.

Recent advances in computational chemistry have further enhanced the utility of compounds like 1-(cyclopentylmethoxy)-2-iodoethylbenzene. Molecular modeling studies suggest that this molecule could effectively interact with specific amino acid residues within PPI interfaces. For example, simulations have indicated that the cyclopentyl group may occupy hydrophobic pockets, while the methoxy group could engage in hydrogen bonding with polar residues. These insights have guided experimental efforts to optimize potency and selectivity.

The synthesis of 1-(cyclopentylmethoxy)-2-iodoethylbenzene has been reported using multi-step procedures involving Grignard reactions and palladium-catalyzed cross-coupling steps. The synthesis typically begins with the preparation of a Grignard reagent derived from cyclopentanone, which is then reacted with an appropriate iodoarene under controlled conditions. Subsequent functionalization steps, such as bromination or further iodination, can be performed to achieve the desired substitution pattern on the benzene ring.

The reactivity of this compound has also been explored in fragment-based drug discovery approaches. By leveraging its ability to undergo cross-coupling reactions, researchers can rapidly assemble libraries of diverse derivatives for high-throughput screening (HTS). This strategy has been successful in identifying novel leads against various therapeutic targets, including kinases and transcription factors.

In conclusion, 1-(cyclopentylmethoxy)-2-iodoethylbenzene (CAS No. 1592595-13-5) represents a valuable tool for pharmaceutical chemists seeking to develop innovative therapeutics. Its unique structural features make it an excellent candidate for constructing complex molecular architectures through cross-coupling reactions, while its potential as a scaffold for covalent inhibitors targeting PPIs adds another dimension to its utility. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in discovering next-generation drugs.